6-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-pyridin-2-ylhexanamide

• IUPAC Name: 6-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-pyridin-2-ylhexanamide
• InChI: InChI=1S/C19H19N3O2S3/c23-17(21-16-8-3-4-10-20-16)9-2-1-5-11-22-18(24)15(27-19(22)25)13-14-7-6-12-26-14/h3-4,6-8,10,12-13H,1-2,5,9,11H2,(H,20,21,23)/b15-13+
• InChI Key: CNODOFKNMAHVSY-FYWRMAATSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(=O)CCCCCN2C(=O)C(=CC3=CC=CS3)SC2=S
• Isomeric SMILES: C1=CC=NC(=C1)NC(=O)CCCCCN2C(=O)/C(=C\C3=CC=CS3)/SC2=S
• Molecular Formula: C19H19N3O2S3
• Molecular Weight: 417.6 g/mol

Description

6-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-pyridin-2-ylhexanamide is a useful research compound. Its molecular formula is C19H19N3O2S3 and its molecular weight is 417.56. The purity is usually 95%.
BenchChem offers high-quality 6-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-pyridin-2-ylhexanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-pyridin-2-ylhexanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Synthesis of Thieno[2,3-b]pyridines and Related Compounds : Abdelriheem, Ahmad, and Abdelhamid (2015) have synthesized a series of new thieno[2,3-b]pyridines, incorporating various moieties, through a reaction involving sodium 3-(5-bromobenzofuran-2-yl)-3-oxoprop-1-en-1-olate. The compounds were characterized by spectral data and chemical transformation, highlighting the synthetic versatility of thiazolidinones in creating complex heterocyclic structures with potential biological activities (Abdelriheem, Ahmad, & Abdelhamid, 2015).

Antimicrobial and Antimycobacterial Activities of 1,3,4-oxadiazoles : Patel et al. (2013) reported the synthesis of a novel series of 1,3,4-oxadiazoles derived from 2-benzylsulfanyl-nicotinic acid and evaluated their antimicrobial and antimycobacterial activities. Although no significant antitumor activity was observed, certain compounds showed promising activity against Escherichia coli and exhibited antitubercular activity, demonstrating the potential of these derivatives in antimicrobial research (Patel et al., 2013).

Antimicrobial Activity of New Heterocycles : El‐Emary, Al-muaikel, and Moustafa (2002) explored the synthesis of various heterocycles based on 3-methyl 1-phenyl-5-amino pyrazole, leading to the creation of compounds with potential antimicrobial properties. This research underscores the importance of innovative synthetic approaches in developing new agents for combating microbial resistance (El‐Emary, Al-muaikel, & Moustafa, 2002).

Development of Antitumor and Antibacterial Agents : Hafez, Alsalamah, and El-Gazzar (2017) synthesized carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates and related derivatives, assessing their in vitro activity against various human tumor cell lines and bacterial strains. The study revealed compounds with higher activity than standard drugs, indicating the potential of these synthesized compounds as antitumor and antibacterial agents (Hafez, Alsalamah, & El-Gazzar, 2017).